Cas no 2097617-92-8 (tert-butyl 4,4-dimethoxy-3-(methylsulfonyloxy)piperidine-1-carboxylate)

tert-butyl 4,4-dimethoxy-3-(methylsulfonyloxy)piperidine-1-carboxylate Chemical and Physical Properties
Names and Identifiers
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- tert-butyl 4,4-dimethoxy-3-(methylsulfonyloxy)piperidine-1-carboxylate
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- Inchi: 1S/C13H25NO7S/c1-12(2,3)20-11(15)14-8-7-13(18-4,19-5)10(9-14)21-22(6,16)17/h10H,7-9H2,1-6H3
- InChI Key: GNKNQUQHFOHZES-UHFFFAOYSA-N
- SMILES: N1(C(OC(C)(C)C)=O)CCC(OC)(OC)C(OS(C)(=O)=O)C1
tert-butyl 4,4-dimethoxy-3-(methylsulfonyloxy)piperidine-1-carboxylate Pricemore >>
Enterprise | No. | Product name | Cas No. | Purity | Specification | Price | update time | Inquiry |
---|---|---|---|---|---|---|---|---|
eNovation Chemicals LLC | Y1243800-1g |
tert-butyl 4,4-dimethoxy-3-((methylsulfonyl)oxy)piperidine-1-carboxylate |
2097617-92-8 | 95% | 1g |
$805 | 2024-06-05 | |
SHANG HAI HAO HONG Biomedical Technology Co., Ltd. | 1520486-1g |
Tert-butyl 4,4-dimethoxy-3-((methylsulfonyl)oxy)piperidine-1-carboxylate |
2097617-92-8 | 98% | 1g |
¥6627 | 2023-04-14 | |
SHANG HAI HAO HONG Biomedical Technology Co., Ltd. | 1520486-5g |
Tert-butyl 4,4-dimethoxy-3-((methylsulfonyl)oxy)piperidine-1-carboxylate |
2097617-92-8 | 98% | 5g |
¥19866 | 2023-04-14 | |
eNovation Chemicals LLC | Y1243800-5g |
tert-butyl 4,4-dimethoxy-3-((methylsulfonyl)oxy)piperidine-1-carboxylate |
2097617-92-8 | 95% | 5g |
$2415 | 2024-06-05 | |
A2B Chem LLC | AY11843-500mg |
tert-butyl 4,4-dimethoxy-3-((methylsulfonyl)oxy)piperidine-1-carboxylate |
2097617-92-8 | ≥95% | 500mg |
$384.00 | 2024-04-20 | |
A2B Chem LLC | AY11843-250mg |
tert-butyl 4,4-dimethoxy-3-((methylsulfonyl)oxy)piperidine-1-carboxylate |
2097617-92-8 | 95% | 250mg |
$580.00 | 2024-01-01 | |
eNovation Chemicals LLC | Y1243800-500mg |
tert-butyl 4,4-dimethoxy-3-((methylsulfonyl)oxy)piperidine-1-carboxylate |
2097617-92-8 | 95% | 500mg |
$495 | 2024-06-05 | |
SHANG HAI HAO HONG Biomedical Technology Co., Ltd. | 1520486-10g |
Tert-butyl 4,4-dimethoxy-3-((methylsulfonyl)oxy)piperidine-1-carboxylate |
2097617-92-8 | 98% | 10g |
¥40845 | 2023-04-14 | |
A2B Chem LLC | AY11843-5g |
tert-butyl 4,4-dimethoxy-3-((methylsulfonyl)oxy)piperidine-1-carboxylate |
2097617-92-8 | ≥95% | 5g |
$1880.00 | 2024-04-20 | |
A2B Chem LLC | AY11843-1g |
tert-butyl 4,4-dimethoxy-3-((methylsulfonyl)oxy)piperidine-1-carboxylate |
2097617-92-8 | ≥95% | 1g |
$634.00 | 2024-04-20 |
tert-butyl 4,4-dimethoxy-3-(methylsulfonyloxy)piperidine-1-carboxylate Related Literature
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Prasanta Ray Bagdi,R. Sidick Basha RSC Adv., 2015,5, 61337-61344
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Weijia An,Huan Wang,Jinpeng Geng,Wenquan Cui,Yong Zhan RSC Adv., 2016,6, 29554-29562
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Janina Legendziewicz,Małgorzata Borzechowska,Graźyna Oczko,Gerd Meyer New J. Chem., 2000,24, 53-59
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Shih-Hsuan Hung,Hiroshi Akiba,Osamu Yamamuro,Taisuke Ozaki RSC Adv., 2020,10, 16527-16536
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5. Water
Additional information on tert-butyl 4,4-dimethoxy-3-(methylsulfonyloxy)piperidine-1-carboxylate
Research Brief on tert-Butyl 4,4-Dimethoxy-3-(Methylsulfonyloxy)piperidine-1-carboxylate (CAS: 2097617-92-8)
The compound tert-butyl 4,4-dimethoxy-3-(methylsulfonyloxy)piperidine-1-carboxylate (CAS: 2097617-92-8) has recently garnered significant attention in the field of chemical biology and pharmaceutical research. This molecule, characterized by its piperidine backbone and multiple functional groups, serves as a versatile intermediate in the synthesis of complex bioactive molecules. Recent studies have highlighted its potential applications in drug discovery, particularly in the development of kinase inhibitors and other small-molecule therapeutics targeting various diseases.
One of the key areas of interest is the role of this compound in the synthesis of PROTACs (Proteolysis Targeting Chimeras), a groundbreaking technology in targeted protein degradation. Researchers have utilized tert-butyl 4,4-dimethoxy-3-(methylsulfonyloxy)piperidine-1-carboxylate as a critical building block to construct E3 ligase-binding moieties, which are essential for the efficacy of PROTAC molecules. The compound's unique chemical properties, including its stability and reactivity, make it an ideal candidate for such applications.
In a recent study published in the Journal of Medicinal Chemistry, scientists explored the synthetic utility of this compound in the development of novel kinase inhibitors. The researchers demonstrated that the methylsulfonyloxy group could be selectively modified to introduce various pharmacophores, thereby enhancing the binding affinity and selectivity of the resulting inhibitors. This approach has opened new avenues for the design of next-generation kinase inhibitors with improved therapeutic profiles.
Another notable application of tert-butyl 4,4-dimethoxy-3-(methylsulfonyloxy)piperidine-1-carboxylate is in the field of radiopharmaceuticals. A study in the European Journal of Nuclear Medicine and Molecular Imaging reported its use as a precursor for the synthesis of radiolabeled compounds for positron emission tomography (PET) imaging. The compound's ability to incorporate fluorine-18 and other radioisotopes has made it a valuable tool in the development of diagnostic agents for cancer and neurological disorders.
Despite its promising applications, challenges remain in the large-scale synthesis and purification of this compound. Recent advancements in flow chemistry and continuous manufacturing have shown potential in addressing these issues, offering more efficient and scalable production methods. Researchers are also investigating greener synthetic routes to minimize environmental impact and reduce production costs.
In conclusion, tert-butyl 4,4-dimethoxy-3-(methylsulfonyloxy)piperidine-1-carboxylate (CAS: 2097617-92-8) represents a pivotal intermediate in modern pharmaceutical research. Its versatility in drug discovery, PROTAC development, and radiopharmaceutical applications underscores its importance in the field. Ongoing research aims to further explore its potential and optimize its synthesis for broader industrial adoption.
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